Cas no 951884-12-1 (2-(Pyrrolidine-1-carbonyl)-4-fluoro-1-bromobenzene)

• Product Name: 2-(Pyrrolidine-1-carbonyl)-4-fluoro-1-bromobenzene
• CAS No: 951884-12-1
• MF: C₁₁H₁₁BrFNO
• MW: 272.113545656204
• MDL: MFCD09800909
• CID: 857161
• PubChem ID: 24709222
• Update Time: 2025-06-11

2-(Pyrrolidine-1-carbonyl)-4-fluoro-1-bromobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(PYRROLIDINE-1-CARBONYL)-4-FLUORO-1-BROMOBENZENE
• (2-Bromo-5-fluorophenyl)(pyrrolidin-1-yl)methanone
• (2-bromo-5-fluorophenyl)-pyrrolidin-1-ylmethanone
• PC8036
• AKOS000192414
• 1-(2-Bromo-5-fluorobenzoyl)pyrrolidine
• 951884-12-1
• DTXSID90640959
• BS-22464
• MFCD09800909
• (2-Bromo-5-fluorophenyl)(1-pyrrolidinyl)methanone
• 2-(Pyrrolidine-1-carbonyl)-4-fluoro-1-bromobenzene

• MDL： MFCD09800909
• Inchi： 1S/C11H11BrFNO/c12-10-4-3-8(13)7-9(10)11(15)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2
• InChI Key： VLSARSUANLDDJO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(N1CCCC1)=O)F

Computed Properties

• Exact Mass: 271.00100
• Monoisotopic Mass: 271.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 372.8±32.0 °C at 760 mmHg
• Flash Point: 179.3±25.1 °C
• PSA: 20.31000
• LogP: 2.76210
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(Pyrrolidine-1-carbonyl)-4-fluoro-1-bromobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-(Pyrrolidine-1-carbonyl)-4-fluoro-1-bromobenzene

Comprehensive Overview of 2-(Pyrrolidine-1-carbonyl)-4-fluoro-1-bromobenzene (CAS No. 951884-12-1)

2-(Pyrrolidine-1-carbonyl)-4-fluoro-1-bromobenzene (CAS No. 951884-12-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated aromatic derivative, featuring a pyrrolidine carbonyl moiety, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes, including the 4-fluoro and 1-bromo substituents, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated aromatic compounds like 2-(Pyrrolidine-1-carbonyl)-4-fluoro-1-bromobenzene has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluoro-bromo benzene derivatives" or "pyrrolidine carbonyl applications" to explore their potential in designing kinase inhibitors or antimicrobial agents. The compound’s CAS No. 951884-12-1 is often referenced in patents and scholarly articles, highlighting its role in cutting-edge medicinal chemistry.

The synthesis of 2-(Pyrrolidine-1-carbonyl)-4-fluoro-1-bromobenzene typically involves palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, topics frequently queried in academic forums. Its electron-withdrawing groups (fluoro and bromo) facilitate further functionalization, making it a hotspot for queries like "how to modify bromo-fluoro benzene" or "pyrrolidine carbonyl reactivity." These keywords reflect the compound’s relevance in modern synthetic methodologies.

From an industrial perspective, CAS No. 951884-12-1 is often discussed alongside "high-value chemical intermediates" and "scalable synthesis routes." Companies optimizing green chemistry processes may explore "solvent-free reactions for pyrrolidine derivatives," aligning with global trends toward sustainable manufacturing. The compound’s stability under diverse conditions also makes it a candidate for "high-throughput screening libraries," a trending topic in AI-driven drug discovery.

Analytical characterization of 2-(Pyrrolidine-1-carbonyl)-4-fluoro-1-bromobenzene relies on techniques like NMR, HPLC, and mass spectrometry—common search terms among quality control professionals. Its distinct spectral fingerprints (e.g., 19F-NMR signals) are frequently cited in method development guides. Additionally, the compound’s compatibility with microwave-assisted synthesis (a popular lab technique) has been explored in recent publications, addressing queries like "microwave synthesis of bromo-fluoro aromatics."

In conclusion, 2-(Pyrrolidine-1-carbonyl)-4-fluoro-1-bromobenzene (CAS No. 951884-12-1) exemplifies the intersection of innovation and practicality in organic chemistry. Its multifaceted applications—from drug design to material science—ensure its continued prominence in research and industry. By leveraging SEO-focused terms such as "advanced aromatic intermediates" and "fluorinated building blocks," this overview aims to bridge scientific expertise with contemporary search trends.